57-12-5

Cyanide ion

In Stock

• CAS RN:
• 57-12-5

• Formula:
• CN(−)
  CN-

• InChI:
• InChI=1S/CN/c1-2/q-1

• InChIKey:
• XFXPMWWXUTWYJX-UHFFFAOYSA-N

• Cyanide is usually found joined with other chemicals to form compounds. Examples of simple cyanide compounds are hydrogen cyanide, sodium cyanide and potassium cyanide. Certain bacteria, fungi, and algae can produce cyanide, and cyanide is found in a number of foods and plants. In certain plant foods, including almonds, millet sprouts, lima beans, soy, spinach, bamboo shoots, and cassava roots (which are a major source of food in tropical countries), cyanides occur naturally as part of sugars or other naturally-occurring compounds. However, the edible parts of plants that are eaten in the United States, including tapioca which is made from cassava roots, contain relatively low amounts of cyanide. Hydrogen cyanide is a colorless gas with a faint, bitter, almondlike odor. Sodium cyanide and potassium cyanide are both white solids with a bitter, almond-like odor in damp air. Cya...

3,4,7,8-Tetrahydroquinoline-2,5(1H,6H)-dione

In Stock

• CAS RN:
• 5057-12-5

• Formula:
• C9H11NO2

• InChI:
• InChI=1S/C9H11NO2/c11-8-3-1-2-7-6(8)4-5-9(12)10-7/h1-5H2,(H,10,12)

• InChIKey:
• KNRFNTVMEIIKEB-UHFFFAOYSA-N

• an impurity of Carteolol

5-(1-Hydroxy-3-oxobutylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione

• CAS RN:
• 84257-12-5

• Formula:
• C10H12O6

• InChI:
• InChI=1S/C10H12O6/c1-5(11)4-6(12)7-8(13)15-10(2,3)16-9(7)14/h12H,4H2,1-3H3

• InChIKey:
• RHAHRWVYXBXALZ-UHFFFAOYSA-N

• 5-(1-Hydroxy-3-oxobutylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione is a useful research compound. Its molecular formula is C10H12O6 and its molecular weight is 228.20 g/mol. The purity is usually 95%.

2-Hydroxy-1,3-propanediyl bis(mercaptoacetate)

• CAS RN:
• 63657-12-5

• Formula:
• C7H12O5S2

• InChI:
• InChI=1S/C7H12O5S2/c8-5(1-11-6(9)3-13)2-12-7(10)4-14/h5,8,13-14H,1-4H2

• InChIKey:
• OGQPUWXIKANIBH-UHFFFAOYSA-N

• 2-Hydroxy-1,3-propanediyl bis(mercaptoacetate) is a useful research compound. Its molecular formula is C7H12O5S2 and its molecular weight is 240.3 g/mol. The purity is usually 95%.

diendo-3-Benzoyl-bicyclo[2.2.1]heptane-2-carboxylic acid

In Stock

• CAS RN:
• 212757-12-5

• Formula:
• C15H16O3

• InChI:
• InChI=1S/C15H16O3/c16-14(9-4-2-1-3-5-9)12-10-6-7-11(8-10)13(12)15(17)18/h1-5,10-13H,6-8H2,(H,17,18)/t10-,11+,12-,13+/m1/s1

• InChIKey:
• GGRGOXDLLVXREZ-XQHKEYJVSA-N

• Diendo-3-Benzoyl-bicyclo[2.2.1]heptane-2-carboxylic acid is a useful research compound. Its molecular formula is C15H16O3 and its molecular weight is 244.29. The purity is usually 95%.

2-(1,3-benzothiazol-2-ylsulfanyl)-N-[2-(benzylsulfanyl)-1,3-benzothiazol-6-yl]acetamide

• CAS RN:
• 330957-12-5

• Formula:
• C23H17N3OS4

• InChI:
• InChI=1S/C23H17N3OS4/c27-21(14-29-23-25-17-8-4-5-9-19(17)30-23)24-16-10-11-18-20(12-16)31-22(26-18)28-13-15-6-2-1-3-7-15/h1-12H,13-14H2,(H,24,27)

• InChIKey:
• BRHWOWYAVJYPSY-UHFFFAOYSA-N

• 2-(1,3-benzothiazol-2-ylsulfanyl)-N-[2-(benzylsulfanyl)-1,3-benzothiazol-6-yl]acetamide is a useful research compound. Its molecular formula is C23H17N3OS4 and its molecular weight is 479.7g/mol. The purity is usually 95%.

(Z)-3-[3-(3,4-dimethoxyphenyl)-1-phenylpyrazol-4-yl]-1-thiophen-2-ylprop-2-en-1-one

In Stock

• CAS RN:
• 380457-12-5

• Formula:
• C24H20N2O3S

• InChI:
• InChI=1S/C24H20N2O3S/c1-28-21-13-11-17(15-22(21)29-2)24-18(10-12-20(27)23-9-6-14-30-23)16-26(25-24)19-7-4-3-5-8-19/h3-16H,1-2H3/b12-10-

• InChIKey:
• HFIILNNMPAKGRC-BENRWUELSA-N

• (Z)-3-[3-(3,4-dimethoxyphenyl)-1-phenylpyrazol-4-yl]-1-thiophen-2-ylprop-2-en-1-one is a useful research compound. Its molecular formula is C24H20N2O3S and its molecular weight is 416.5. The purity is usually 95%.

4-(Azetidinomethyl)phenyl cyclobutyl ketone

In Stock

• CAS RN:
• 898757-12-5

• Formula:
• C15H19NO

• InChI:
• InChI=1S/C15H19NO/c17-15(13-3-1-4-13)14-7-5-12(6-8-14)11-16-9-2-10-16/h5-8,13H,1-4,9-11H2

• InChIKey:
• FQGDDZUKYGUWMU-UHFFFAOYSA-N

• 4-(Azetidinomethyl)phenyl cyclobutyl ketone is a useful research compound. Its molecular formula is C15H19NO and its molecular weight is 229.32 g/mol. The purity is usually 95%.

1,4-Dibromo-2,5-bis(2-chloroethoxy)benzene

In Stock

• CAS RN:
• 178557-12-5

• Formula:
• C10H10Br2Cl2O2

• InChI:
• InChI=1S/C10H10Br2Cl2O2/c11-7-6-10(16-4-2-14)8(12)5-9(7)15-3-1-13/h5-6H,1-4H2

• InChIKey:
• IGJLUNFUSYBNGH-UHFFFAOYSA-N

• 1,4-Dibromo-2,5-bis(2-chloroethoxy)benzene, also known as 1,4-Dibromo-2,5-bis(2-chloroethoxy)benzene, is a useful research compound. Its molecular formula is C10H10Br2Cl2O2 and its molecular weight is 392.9 g/mol. The purity is usually 95%.

5-chloro-1-(4-chlorophenyl)-3-methyl-1H-pyrazole

In Stock

• CAS RN:
• 1491657-12-5

• Formula:
• C10H8Cl2N2

• InChI:
• InChI=1S/C10H8Cl2N2/c1-7-6-10(12)14(13-7)9-4-2-8(11)3-5-9/h2-6H,1H3

• InChIKey:
• JDSKEOORFFVKSA-UHFFFAOYSA-N

• 5-chloro-1-(4-chlorophenyl)-3-methyl-1H-pyrazole is a useful research compound. Its molecular formula is C10H8Cl2N2 and its molecular weight is 227.09 g/mol. The purity is usually 95%.

N-(3-chloro-4-methylphenyl)-4-(prop-2-enoyl)piperazine-1-carboxamide

Usually In Stock

• CAS RN:
• 2094557-12-5

• Formula:
• C15H18ClN3O2

• InChI:
• InChI=1S/C15H18ClN3O2/c1-3-14(20)18-6-8-19(9-7-18)15(21)17-12-5-4-11(2)13(16)10-12/h3-5,10H,1,6-9H2,2H3,(H,17,21)

• InChIKey:
• CDSPOXVBFNOFKT-UHFFFAOYSA-N

• N-(3-chloro-4-methylphenyl)-4-(prop-2-enoyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C15H18ClN3O2 and its molecular weight is 307.78. The purity is usually 95%.

N-(2,2-Difluoro-7-methyl-4-oxaspiro[2.4]heptan-7-yl)prop-2-enamide

Usually In Stock

• CAS RN:
• 2361657-12-5

• Formula:
• C10H13F2NO2

• InChI:
• InChI=1S/C10H13F2NO2/c1-3-7(14)13-8(2)4-5-15-9(8)6-10(9,11)12/h3H,1,4-6H2,2H3,(H,13,14)

• InChIKey:
• KFQUAEHARKGYHP-UHFFFAOYSA-N

• N-(2,2-Difluoro-7-methyl-4-oxaspiro[2.4]heptan-7-yl)prop-2-enamide is a useful research compound. Its molecular formula is C10H13F2NO2 and its molecular weight is 217.216. The purity is usually 95%.